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Compound of Interest

Compound Name: 5-Methylhexane-2,4-dione

Cat. No.: B1295391

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
5-Methylhexane-2,4-dione. The information is intended to guide laboratory personnel in the
safe use of this compound, minimizing exposure risks and ensuring appropriate responses to
emergencies.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Methylhexane-2,4-dione is
presented below. This data is essential for understanding the substance's behavior under
various laboratory conditions.

Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol [1]

Boiling Point 171.08 °C to 175.9 °C[2]
Flash Point 60.2 °C[2]

Density 0.924 g/cm3to 0.93 g/cm3
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Hazard Identification and Classification

5-Methylhexane-2,4-dione is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
Flammable liquids 4 H227: Combustible liquid[1]
Acute toxicity, oral 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation 2 H315: Causes skin irritation[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[1]

Specific target organ toxicity, )
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
. irritation[1]
tract irritation

GHS Pictograms:

ls.alt text

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure safety in the
laboratory.

Handling:

Avoid contact with skin, eyes, and personal clothing.[3]

Wash hands thoroughly after handling.[3]

Avoid breathing fumes, dust, mist, vapors, or spray.[3]

Use only outdoors or in a well-ventilated area.[3]
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Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[3]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[3]

All equipment used when handling the product must be grounded to prevent static discharge.

[4]

Do not eat, drink, or smoke when using this product.[5]
Storage:
o Store in a tightly-closed container when not in use.

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.

o Keep away from sources of ignition.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.
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Body Part PPE Recommendation Specifications
Safety glasses with side Should comply with OSHA's
shields or chemical goggles. A eye and face protection
Eyes/Face face shield may be necessary regulations in 29 CFR
where splash potential is high. 1910.133 or European
[61[7] Standard EN166.
Chemical-resistant gloves Gloves should be selected
Ski (e.g., nitrile or neoprene) and a  based on their resistance to
in

lab coat or other protective

clothing.

the specific chemical and

breakthrough time.

Respiratory

A NIOSH/MSHA approved
respirator may be required if
working in a poorly ventilated
area or if vapors are

generated.

The type of respirator will
depend on the potential for
airborne concentrations to

exceed exposure limits.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial

Inhalation respiration. Keep the affected person warm and
at rest. Get medical attention as soon as

possible.[4]

Immediately flush the contaminated skin with

soap and water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes. If

irritation persists after washing, get medical

attention.[3]

Immediately flush open eyes with running water

for at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

lower and upper eyelids. Get medical attention

immediately.[3]

Do NOT induce vomiting without medical
) advice. Rinse mouth with water. Never
Ingestion o i i
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.[3]

Fire and Explosion Hazard Data

5-Methylhexane-2,4-dione is a combustible liquid.

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (COz), or
alcohol-resistant foam.[3][4]

o Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including carbon
oxides.[3][4] Vapors are heavier than air and may travel along the ground to a source of
ignition.[4] Containers may explode when heated.[4]

o Fire-Fighting Procedures: Wear a NIOSH-approved self-contained breathing apparatus and
full protective gear.[3] Fight fire from a maximum distance or use unmanned master stream
devices. Cool containers with flooding quantities of water until well after the fire is out.[4]
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Accidental Release Measures
In the event of a spill, follow these procedures to minimize hazards.
o Personal Precautions: Eliminate all ignition sources (no smoking, flares, sparks, or flames)

from the immediate area.[4] Wear appropriate personal protective equipment.[3] Ensure

adequate ventilation.[3]

o Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined

areas.[4]

o Containment and Cleaning Up: Stop the leak if it can be done without risk.[4] Absorb or cover
with dry earth, sand, or other non-combustible material and transfer to containers for
disposal.[4] Use clean, non-sparking tools to collect absorbed material.[4]

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Experimental Protocols

The toxicity data for 5-Methylhexane-2,4-dione is determined through standardized
experimental protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD). Below are summaries of the methodologies for key

toxicological assessments.
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Acute Oral Toxicity (Based on OECD Guideline 401, now
replaced)

This test provides information on health hazards likely to arise from a single, short-term oral
exposure to a substance.[4]

o Principle: A single dose of the substance is administered orally to a group of experimental
animals (typically rodents).[4]

e Procedure:
o Healthy, young adult animals are fasted prior to dosing.
o The test substance is administered by gavage in a single dose.

o Animals are observed for mortality, signs of toxicity (e.g., tremors, convulsions, salivation,
diarrhea), and changes in body weight for at least 14 days.[4]

o Anecropsy of all animals is performed at the end of the observation period to identify any
gross pathological changes.[4]

e Endpoint: The LDso (median lethal dose) is determined, which is the statistically derived
single dose of a substance that can be expected to cause death in 50% of the animals.[4]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test assesses the potential of a substance to cause local irritation or corrosion upon
application to the skin.[5]

e Principle: The test substance is applied in a single dose to a small area of the skin of an
experimental animal (typically an albino rabbit).[8]

e Procedure:

o Asmall area of the animal's fur is clipped.
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o A measured amount of the test substance is applied to the skin and covered with a gauze
patch.[9]

o The exposure period is typically 4 hours.[8]

o After exposure, the patch is removed, and the skin is observed for erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).[9]

o The degree of irritation is scored, and the reversibility of the effects is evaluated over a
period of up to 14 days.[3]

e Endpoint: The primary endpoint is the presence and severity of skin irritation or corrosion,
and whether the effects are reversible.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.[10]

¢ Principle: A single dose of the test substance is applied to one eye of an experimental animal
(typically an albino rabbit), with the other eye serving as a control.[6]

e Procedure:

[¢]

The test substance is instilled into the conjunctival sac of one eye.[6]

[¢]

The eyes are examined at 1, 24, 48, and 72 hours after application.[6]

o

The cornea, iris, and conjunctiva are evaluated for lesions and scored.[11]

o

The duration of the observation period is sufficient to assess the reversibility of any
observed effects.[6]

e Endpoint: The assessment of the nature and severity of ocular lesions, and their reversibility
or irreversibility.
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General Toxicity Testing Workflow

@ubstame Character@

Animal Selection & Acclimatization

'

Dose Administration (Oral, Dermal, or Ocular)

'

Observation for Clinical Signs & Mortality

'

Data Collection (e.g., Body Weight, Lesion Scores)

'

Endpoint Determination (e.g., LD50, Irritation Score)

Click to download full resolution via product page

Caption: General workflow for in-vivo toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [5-Methylhexane-2,4-dione: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295391#safety-and-handling-precautions-for-5-
methylhexane-2-4-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1295391?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/2009/09/test-no-436-acute-inhalation-toxicity-acute-toxic-class-method_g1ghbb50.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/product/b1295391#safety-and-handling-precautions-for-5-methylhexane-2-4-dione
https://www.benchchem.com/product/b1295391#safety-and-handling-precautions-for-5-methylhexane-2-4-dione
https://www.benchchem.com/product/b1295391#safety-and-handling-precautions-for-5-methylhexane-2-4-dione
https://www.benchchem.com/product/b1295391#safety-and-handling-precautions-for-5-methylhexane-2-4-dione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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